Cas no 40757-12-8 (Methyl 5-cyano-2-methoxybenzoate)

• Product Name: Methyl 5-cyano-2-methoxybenzoate
• CAS No: 40757-12-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD11044990
• CID: 1112140
• PubChem ID: 18464789
• Update Time: 2025-08-03

Methyl 5-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-methoxybenzoate
• 3-methoxycarbonyl-4-methoxy-benzonitrile
• 5-cyano-2-methoxy-benzoic acid methyl ester
• CTK8I6288
• KB-78739
• methyl 2-methoxy-5-cyanobenzoate
• SureCN385459
• PIXOBZFOAGWQGO-UHFFFAOYSA-N
• DTXSID70594103
• BS-28380
• AKOS006308107
• 40757-12-8
• DB-320045
• Methyl5-cyano-2-methoxybenzoate
• MFCD11044990
• CS-0133300
• A856646
• SCHEMBL385459

• MDL： MFCD11044990
• Inchi： 1S/C10H9NO3/c1-13-9-4-3-7(6-11)5-8(9)10(12)14-2/h3-5H,1-2H3
• InChI Key： PIXOBZFOAGWQGO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101-103 ºC (ligroine ethyl acetate )
• Solubility: Very slightly soluble (0.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives